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Introduction

Apoptosis, or programmed cell death, is a fundamental biological process critical for tissue
homeostasis, embryonic development, and the elimination of damaged or infected cells. A key
biochemical hallmark of apoptosis is the activation of a family of cysteine proteases known as
caspases.[1][2] Caspases are synthesized as inactive zymogens and, upon receiving an
apoptotic stimulus, trigger a proteolytic cascade that culminates in the activation of executioner
caspases, primarily Caspase-3 and Caspase-7.[3][4] These executioner caspases are
responsible for cleaving a multitude of cellular proteins, leading to the characteristic
morphological and biochemical changes of apoptosis, including DNA fragmentation and the
formation of apoptotic bodies.[1][3]

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly
sensitive and specific fluorogenic substrate designed to detect the activity of executioner
caspases, particularly Caspase-3.[5][6] The substrate itself is a non-fluorescent molecule.
However, in the presence of active caspases, the aspartic acid residues are cleaved, releasing
the highly fluorescent Rhodamine 110 (R110) dye.[6][7] The resulting increase in fluorescence
intensity is directly proportional to the amount of active caspase in the sample, providing a
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reliable method for quantifying apoptosis. This assay can be adapted for various platforms,
including fluorescence microplate readers, flow cytometry, and fluorescence microscopy.[5][8]

Principle of the Assay

The (Asp)2-Rhodamine 110 apoptosis assay is based on the enzymatic activity of executioner
caspases. The substrate consists of two L-aspartic acid residues linked to the amino groups of
a Rhodamine 110 molecule. This configuration effectively quenches the dye's fluorescence.[6]
[7] During apoptosis, activated Caspase-3/7 recognizes and cleaves the peptide bond after the
aspartate residue. The cleavage occurs in a two-step process: the first cleavage yields a mono-
amide intermediate with moderate fluorescence, and the second cleavage releases the free
Rhodamine 110 (R110), which is intensely fluorescent.[6][7][9] The fluorescence signal can be
measured to determine the level of caspase activity.
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Caption: Experimental workflow for (Asp)2-Rhodamine 110 apoptosis detection.

Apoptosis Signaling Pathway Leading to Caspase-3
Activation

Caspase-3 can be activated through two primary pathways: the extrinsic (death receptor-
mediated) and the intrinsic (mitochondrial) pathways.[3][10]

o Extrinsic Pathway: This pathway is initiated by the binding of extracellular death ligands (e.g.,
FasL, TNF-a) to their corresponding death receptors on the cell surface. This binding leads
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to the recruitment of adaptor proteins and pro-caspase-8, which becomes activated. Active
Caspase-8 then directly cleaves and activates executioner caspases like Caspase-3.[3][4]

Intrinsic Pathway: This pathway is triggered by intracellular stress signals such as DNA
damage or growth factor withdrawal. These signals converge at the mitochondria, leading to
the release of cytochrome c into the cytoplasm.[1][10] Cytochrome c then binds to Apaf-1,
which recruits and activates pro-caspase-9. Active Caspase-9 proceeds to cleave and
activate Caspase-3.[3] Both pathways converge on the activation of Caspase-3, which then
orchestrates the dismantling of the cell.[10]
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Caption: Simplified signaling pathways of apoptosis converging on Caspase-3 activation.
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Data Presentation

Quantitative data for the use of (Asp)2-Rhodamine 110 is summarized below.

Table 1: Physical and Spectral Properties

Property Value Reference
Substrate (Asp)2-Rhodamine 110 [5]
Molecular Weight ~366.8 g/mol (R110 product) [11]
Solubility DMSO [6][8]
Appearance Off-white solid [8]

Product Rhodamine 110 (R110) [8]
Excitation (max) ~496-500 nm [8][12]
Emission (max) ~520-522 nm [81[12]

| Storage | Store at <—20°C, desiccated |[6] |

Table 2: Recommended Instrument Settings

Instrument Excitation Emission Notes

Use black, clear-
485 + 10 nm 530 £ 12.5 nm bottom plates for
cell-based assays.

Fluorescence
Microplate Reader

The R110 product has
525/50 nm filter (FITC  spectral properties
Flow Cytometer 488 nm laser o ]
channel) similar to fluorescein.

[6111]

| Fluorescence Microscope | FITC/GFP filter set (e.g., 470/40 nm excitation, 525/50 nm
emission) | Protect from light to prevent photobleaching. |
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Experimental Protocols
Protocol 1: Caspase-3/7 Activity Assay in Cell Lysates

This protocol is designed for quantifying caspase activity in cell extracts using a fluorescence
microplate reader.

A. Materials

e (Asp)2-Rhodamine 110

e DMSO

e Cell Lysis Buffer (e.g., 10 mM HEPES, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT, pH 7.4)
e Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.4)

o 96-well black, clear-bottom microplate

e Apoptosis-inducing agent (e.g., 1 uM Staurosporine)

o Control (untreated) cells

B. Procedure

» Reagent Preparation: Prepare a 10-20 mM stock solution of (Asp)2-Rhodamine 110 in high-
quality DMSO.[6] Store aliquots at -20°C.

e Cell Culture and Treatment:
o Culture cells to the desired density in appropriate multi-well plates.

o Induce apoptosis by treating cells with an apoptosis-inducing agent for the desired time.
Include an untreated cell population as a negative control.

e Cell Lysis:

o Harvest cells by centrifugation (e.g., 500 x g for 5 minutes).[13]
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[e]

Wash the cell pellet once with ice-cold PBS.

o

Resuspend the cell pellet in ice-cold Cell Lysis Buffer and incubate on ice for 15 minutes.

[¢]

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

[e]

Carefully transfer the supernatant (cell lysate) to a new pre-chilled tube.

o Assay Reaction:
o Add 50 puL of cell lysate to each well of a 96-well plate.

o Prepare the reaction mix by diluting the (Asp)2-Rhodamine 110 stock solution in Assay
Buffer to a final working concentration of 100 uM.[6]

o Add 50 pL of the reaction mix to each well containing cell lysate.
e Measurement:
o Incubate the plate at 37°C for 1-2 hours, protected from light.

o Measure fluorescence using a microplate reader with excitation at ~485 nm and emission
at ~530 nm.

Protocol 2: Apoptosis Detection in Intact Cells by Flow
Cytometry

This protocol allows for the detection of caspase activity in individual cells within a population.

A. Materials

(Asp)2-Rhodamine 110 stock solution (10-20 mM in DMSO)

1X PBS (Phosphate Buffered Saline)

FACS Tubes (5 mL round-bottom polystyrene tubes)

Apoptosis-inducing agent

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


http://www.ulab360.com/files/prod/manuals/201604/12/1638001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Control (untreated) cells

B. Procedure

e Cell Culture and Treatment:
o Culture cells in suspension or harvest adherent cells to obtain a single-cell suspension.
o Induce apoptosis as described in Protocol 1, Step 2.

o Cell Staining:

Harvest approximately 1 x 10° cells per sample by centrifugation (500 x g, 5 minutes).[13]

[¢]

Wash the cells twice with 1 mL of cold PBS.[13]

[¢]

[e]

Resuspend the cell pellet in 500 uL of PBS.

o

Add the (Asp)2-Rhodamine 110 stock solution to a final concentration of 5-10 uM.

Incubate for 30-60 minutes at 37°C, protected from light.

[¢]

e Analysis:
o Wash the cells once with 1 mL of PBS to remove excess substrate.
o Resuspend the final cell pellet in 300-500 pL of PBS.[13]

o Analyze the samples immediately on a flow cytometer using a 488 nm excitation laser and
a 525/50 nm emission filter (FITC channel). Apoptotic cells will exhibit a significant
increase in fluorescence intensity.

Protocol 3: Apoptosis Detection by Fluorescence
Microscopy

This protocol is for visualizing caspase activity in adherent cells.

A. Materials
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(Asp)z2-Rhodamine 110 stock solution (10-20 mM in DMSO)
Cell culture medium

Glass coverslips or imaging-grade multi-well plates
Apoptosis-inducing agent

Nuclear counterstain (e.g., Hoechst 33342) (optional)
Mounting medium

. Procedure

Cell Seeding and Treatment:

o Seed cells onto sterile glass coverslips in a culture dish at an appropriate density and
allow them to adhere overnight.

o Induce apoptosis by treating the cells with the desired agent. Include an untreated control.
Staining:
o Remove the culture medium and wash the cells gently with warm PBS.

o Prepare a staining solution by diluting the (Asp)z-Rhodamine 110 stock solution to a final
concentration of 5-10 uM in warm culture medium or PBS.

o Add the staining solution to the cells and incubate for 30-60 minutes at 37°C, protected
from light.

o (Optional) During the last 10 minutes of incubation, add a nuclear counterstain like
Hoechst 33342 to visualize nuclear morphology.

Imaging:
o Gently wash the cells twice with warm PBS.

o Mount the coverslips onto glass slides using an appropriate mounting medium.
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o Visualize the cells using a fluorescence microscope equipped with a standard FITC/GFP
filter set. Apoptotic cells will show bright green fluorescence in the cytoplasm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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